Cas no 959958-39-5 (2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester
• CAS No: 959958-39-5
• MF: C₆H₇Cl₃O₂
• MW: 217.47757935524
• CID: 5233232
• Update Time: 2025-10-19

2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester

• Inchi： 1S/C6H7Cl3O2/c1-3(2)6(10)11-5(9)4(7)8/h4-5H,1H2,2H3
• InChI Key： NSRABKKSWJBIAU-UHFFFAOYSA-N
• SMILES： C(OC(Cl)C(Cl)Cl)(=O)C(C)=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester

Recent Advances in the Study of 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester (CAS: 959958-39-5)

The compound 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester (CAS: 959958-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique trichloroethyl group, has shown promising potential in various applications, including drug synthesis, polymer chemistry, and as a reactive intermediate in organic transformations. Recent studies have focused on elucidating its physicochemical properties, synthetic utility, and biological activities, providing new insights into its role in advanced chemical and biomedical applications.

One of the key areas of investigation has been the compound's role in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polymeric materials with enhanced thermal stability and mechanical properties. A 2023 study published in the Journal of Polymer Science demonstrated that 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester can be copolymerized with other acrylates to produce materials with potential applications in medical devices and coatings. The study highlighted the compound's ability to impart resistance to degradation under physiological conditions, making it a candidate for biomedical implants.

In the realm of medicinal chemistry, recent research has investigated the compound's potential as a building block for the synthesis of bioactive molecules. A team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents, although further optimization of the compound's pharmacokinetic properties is required to enhance its therapeutic potential.

Another significant advancement involves the compound's application in organic synthesis. A 2024 study in Organic Letters detailed its use as a versatile intermediate in the construction of complex molecular architectures. The trichloroethyl ester group was found to act as a protective group that can be selectively removed under mild conditions, enabling the synthesis of highly functionalized molecules with precision. This methodology has been applied to the synthesis of natural product analogs and pharmaceutical intermediates, showcasing the compound's utility in synthetic chemistry.

Despite these promising developments, challenges remain in the large-scale production and handling of 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester. Its stability under various conditions and potential toxicity profiles are areas of ongoing research. Recent toxicological studies, as reported in Chemical Research in Toxicology (2023), have begun to address these concerns, providing preliminary data on its safety and environmental impact. These studies underscore the need for comprehensive risk assessments before widespread industrial or pharmaceutical application.

In conclusion, 2-Propenoic acid, 2-methyl-, 1,2,2-trichloroethyl ester (CAS: 959958-39-5) represents a compound of growing interest in chemical biology and pharmaceutical research. Its diverse applications, from polymer chemistry to drug development, highlight its versatility and potential. Future research should focus on optimizing its synthetic routes, expanding its biomedical applications, and addressing safety concerns to fully realize its potential in the field.